Cas no 33904-04-0 (3,4-Dimethoxyphenyl isothiocyanate)

• Product Name: 3,4-Dimethoxyphenyl isothiocyanate
• CAS No: 33904-04-0
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD00041075
• CID: 89051
• PubChem ID: 87571888
• Update Time: 2025-04-18

3,4-Dimethoxyphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxyphenyl isothiocyanate
• 3,4-Dimethoxyisothiocyanatobenzene
• 4-isothiocyanato-1,2-dimethoxybenzene
• 3,4-dimethoxybenzenisothiocyanate
• 4-isothiocyanatoveratrol
• Isothiocyanic Acid 3,4-Dimethoxyphenyl Ester
• 3,4-dimethoxyphenylisothiocyanate
• LHPZZVZPOZPDDB-UHFFFAOYSA-N
• 4-isothiocyanato-1,2-dimethoxy-benzene
• LHPZZVZPOZPDDB-UHFFFAOYSA-
• 3,4 dimethoxyphenylisothiocyanate
• STL185676
• SBB091895
• AKOS000212503
• CHEMBL4644845
• SCHEMBL76835
• FT-0614349
• F1915-0007
• A821995
• MFCD00041075
• 4-Isothiocyanato-1,2-dimethoxybenzene #
• I0541
• FT-0614347
• DTXSID20187529
• Benzene, 4-isothiocyanato-1,2-dimethoxy-
• SY049072
• FS-4732
• D91178
• 33904-04-0
• InChI=1/C9H9NO2S/c1-11-8-4-3-7(10-6-13)5-9(8)12-2/h3-5H,1-2H3
• DB-021925

• MDL： MFCD00041075
• Inchi： 1S/C9H9NO2S/c1-11-8-4-3-7(10-6-13)5-9(8)12-2/h3-5H,1-2H3
• InChI Key： LHPZZVZPOZPDDB-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=C(C=1)OC)OC
• BRN： 2726948

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: White crystals with pungent odor
• Density: 1.12
• Melting Point: 46.0 to 50.0 deg-C
• Boiling Point: 171 °C
• Flash Point: 171-172°C/7mm
• Refractive Index: 1.537
• PSA: 62.91000
• LogP: 2.43810
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

3,4-Dimethoxyphenyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H331,H302,H312,H314,H318
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501A
• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters